Cas no 946329-81-3 (2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide
• CAS No: 946329-81-3
• MF: C₂₆H₂₃N₅O₂S
• MW: 469.558123826981
• CID: 6616448
• PubChem ID: 3253544
• Update Time: 2025-05-20

2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide
• 946329-81-3
• 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)acetamide
• 2-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• AKOS024592419
• F0653-0493
• 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C26H23N5O2S/c1-17-7-3-5-9-22(17)28-24(32)16-34-26-30-29-25(21-15-27-23-10-6-4-8-20(21)23)31(26)18-11-13-19(33-2)14-12-18/h3-15,27H,16H2,1-2H3,(H,28,32)
• InChI Key： YXDDCYSXAMCRMQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C)=O)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 469.15724617g/mol
• Monoisotopic Mass: 469.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide

Introduction to 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide (CAS No. 946329-81-3)

2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide, with the CAS number 946329-81-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring, an indole moiety, and a sulfanyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The compound's molecular formula is C₂₆H₂₅N₅O₂S, and it has a molecular weight of approximately 475.57 g/mol. The presence of the triazole ring and the indole moiety in the structure suggests that this compound may exhibit significant biological activity, particularly in the context of enzyme inhibition and receptor binding. Recent studies have highlighted the importance of these structural features in the development of novel therapeutic agents for various diseases.

In terms of its synthesis, 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide can be prepared through a multi-step process involving the reaction of appropriate starting materials. The synthesis typically involves the formation of the triazole ring via a Huisgen 1,3-dipolar cycloaddition reaction, followed by the introduction of the indole and sulfanyl groups. The final step involves the acetylation of the amine group to form the acetamide moiety.

The biological activity of 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it has been shown to induce apoptosis in cancer cells by targeting specific signaling pathways.

In the context of cancer research, 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide has been evaluated for its potential as an anti-cancer agent. Preclinical studies have shown that it can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of multiple signaling pathways involved in cell proliferation and survival.

Beyond its anti-inflammatory and anti-cancer properties, this compound has also been investigated for its potential neuroprotective effects. Studies have suggested that it may have a role in protecting neurons from oxidative stress and neurodegeneration. This is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide have also been studied to assess its suitability as a therapeutic agent. Research has shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In conclusion, 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide (CAS No. 946329-81-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are likely to uncover additional applications and optimize its use as a therapeutic agent.